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Compound of Interest

Compound Name: D-Ribose-13C-3

Cat. No.: B1161271

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides a detailed, step-by-step procedure for the proper disposal of
D-Ribose-13C-3, a non-hazardous, isotopically labeled sugar.

l. Understanding the Compound: Safety and
Classification

D-Ribose, in its natural and isotopically labeled forms like D-Ribose-13C-3, is not classified as
a hazardous substance according to the Globally Harmonized System (GHS) of Classification
and Labelling of Chemicals. Safety Data Sheets (SDS) for D-Ribose indicate that it is not
considered a hazardous waste. The presence of the stable carbon-13 isotope does not alter
the chemical properties of the molecule in a way that would render it hazardous.

However, it is crucial to handle all laboratory chemicals with care. Standard laboratory
practices, including the use of personal protective equipment (PPE) such as gloves and safety
glasses, should always be followed.

Il. Quantitative Data Summary

While specific quantitative data for D-Ribose-13C-3 disposal is not applicable as it is non-
hazardous, the following table summarizes key safety and physical property information
derived from D-Ribose safety data sheets.
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Property Value Source
GHS Classification Not classified as hazardous [1]
Hazard Pictograms None required

Signal Word None required

Hazard Statements None required

) ) Gloves, Protective goggles,
Personal Protective Equipment ) ) [1]
Protective clothing

Water spray, alcohol-resistant
Extinguishing Media foam, dry chemical, or carbon [1]

dioxide

lll. Step-by-Step Disposal Protocol

The disposal of D-Ribose-13C-3 should be conducted in accordance with all federal, state, and
local environmental regulations.[1] The following protocol provides a general guideline for its
proper disposal.

Step 1: Waste Characterization

o Confirm that the waste contains only D-Ribose-13C-3 and is not mixed with any hazardous
substances. If the D-Ribose-13C-3 is in a solution, the solvent must be characterized to
determine the appropriate disposal route.

Step 2: Containerization
e Place the solid D-Ribose-13C-3 waste in a clearly labeled, sealed container.
e The label should include the full chemical name: "D-Ribose-13C-3".

o For solutions, use a compatible, leak-proof container, and label it with the chemical name
and the solvent used.

Step 3: Segregation
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o Segregate the D-Ribose-13C-3 waste from hazardous waste streams. It should be treated
as non-hazardous chemical waste. Do not mix it with other waste.

Step 4: Consultation and Disposal

o Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on non-hazardous chemical waste disposal.

o Depending on institutional and local regulations, options for disposal may include:
o Disposal through a licensed professional waste disposal service.[1]
o Collection by the institution's EHS for consolidation and disposal.

Important Considerations:

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.
They should be triple-rinsed with an appropriate solvent, and the rinsate collected for proper
disposal. Once decontaminated, the container can typically be disposed of as regular
laboratory glass or plastic waste.

o Spills: In the event of a spill, sweep up the solid material and place it in a suitable container
for disposal.[2] Avoid generating dust. Ensure the area is then cleaned thoroughly.

IV. Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of D-Ribose-13C-
3.
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Caption: Disposal workflow for D-Ribose-13C-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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